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Compound of Interest

Compound Name: Peimisine HCl

Cat. No.: B609900 Get Quote

Introduction

Peimisine hydrochloride (Peimisine HCl) is a steroidal alkaloid originally isolated from plants of

the Fritillaria genus[1]. It is recognized for its biological activity, notably as an inhibitor of

acetylcholinesterase (AChE)[1][2]. Research has shown that Peimisine HCl can inhibit rabbit

lung acetylcholinesterase by 20.2% at a concentration of 200 μM[1]. Proper preparation of

stock solutions is critical for obtaining accurate, reproducible, and reliable experimental results.

This document provides detailed protocols for the preparation, storage, and handling of

Peimisine HCl stock solutions for use in research and drug development applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Peimisine HCl is provided below.

This data is essential for accurate calculations and safe handling.
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Property Value Reference

Chemical Name Peimisine hydrochloride [2]

CAS Number 900498-44-4

Molecular Formula C₂₇H₄₁NO₃ • HCl

Formula Weight 464.1 g/mol

Appearance Crystalline solid

Solubility Data
The solubility of Peimisine HCl is a critical factor in selecting the appropriate solvent for stock

solutions. It is highly soluble in DMSO, with limited solubility in other common laboratory

solvents.

Solvent Solubility Reference

DMSO

16 mg/mL (approx. 34.5 mM).

Up to ≥50 mg/mL may be

achievable with gentle

warming and sonication.

Ethanol 1 mg/mL (approx. 2.15 mM)

PBS (pH 7.2) Partially soluble

Safety and Handling Precautions
Peimisine HCl is classified with acute oral toxicity and is hazardous to the aquatic

environment. Standard laboratory safety procedures should be strictly followed.

Personal Protective Equipment (PPE): Always wear safety goggles with side-shields,

chemical-resistant gloves, and a lab coat.

Handling: Avoid creating dust and aerosols. Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid inhalation and contact with skin and eyes.
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Storage of Powder: Keep the container tightly sealed and store at -20°C in a dry, well-

ventilated area away from direct sunlight.

Protocol for Preparing a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is the

recommended solvent for achieving high concentrations.

Materials:

Peimisine HCl powder (CAS 900498-44-4)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, amber glass or polypropylene cryogenic vials

Calibrated pipettes and sterile tips

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Chemical fume hood

Procedure:

Equilibrate: Allow the Peimisine HCl powder vial to warm to room temperature for 15-20

minutes before opening to prevent condensation.

Calculate Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 464.1 ( g/mol ) / 1000
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Example for 1 mL: Mass = 1 mL × 10 mmol/L × 0.4641 g/mmol = 4.641 mg.

Weigh: In a chemical fume hood, carefully weigh the calculated amount of Peimisine HCl
powder.

Dissolve: Add the appropriate volume of DMSO to the powder. For instance, add 1 mL of

DMSO to 4.641 mg of powder for a 10 mM solution.

Mix: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

necessary, use a sonicator bath for 5-10 minutes to aid dissolution. Gentle warming may also

be applied.

Aliquot: Dispense the stock solution into single-use aliquots in sterile, clearly labeled

cryogenic vials. This prevents repeated freeze-thaw cycles.

Store: Store the aliquoted stock solution at -80°C for long-term stability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Solubilization

Storage

Equilibrate Peimisine HCl
Powder to Room Temp

Calculate Required Mass
(e.g., 4.641 mg for 1 mL of 10 mM)

Weigh Powder on
Analytical Balance

Add Calculated Volume
of DMSO

Dissolve Completely
(Vortex / Sonicate)

Aliquot into Single-Use Vials

Store Stock Solution
at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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